4-benzylidene-1-(3,4-dimethylphenyl)-3,5-pyrazolidinedione

• IUPAC Name: (4Z)-4-benzylidene-1-(3,4-dimethylphenyl)pyrazolidine-3,5-dione
• InChI: InChI=1S/C18H16N2O2/c1-12-8-9-15(10-13(12)2)20-18(22)16(17(21)19-20)11-14-6-4-3-5-7-14/h3-11H,1-2H3,(H,19,21)/b16-11-
• InChI Key: MRGLUMJTMIZADO-WJDWOHSUSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3)C(=O)N2)C
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C\C3=CC=CC=C3)/C(=O)N2)C
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

4-benzylidene-1-(3,4-dimethylphenyl)-3,5-pyrazolidinedione is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 292.121177757 g/mol and the complexity rating of the compound is 480. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

The two parts of DBS, the ‘wings’ and the ‘body’, represent the molecular recognition motifs underpinning its gelation mechanism, with the nature of solvent playing a key role in controlling the precise assembly mode.

Future Directions

DBS has found widespread applications in areas as diverse as personal care products and polymer nucleation/clarification. It has considerable potential in applications such as dental composites, energy technology, and liquid crystalline materials. The future for this family of gelators is bright, with an increasing number of high-tech applications, from environmental remediation to tissue engineering, being within reach.